Cas no 336182-11-7 (L-beta-Homohydroxyproline hydrochloride)

• Product Name: L-beta-Homohydroxyproline hydrochloride
• CAS No: 336182-11-7
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD01862867
• CID: 301949
• PubChem ID: 329747779
• Update Time: 2025-05-21

L-beta-Homohydroxyproline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((2S,4R)-4-Hydroxypyrrolidin-2-yl)acetic acid hydrochloride
• 2-[(2S,4R)-4-hydroxypyrrolidin-2-yl]acetic acid,hydrochloride
• 2-Pyrrolidineaceticacid, 4-hydroxy-, hydrochloride (1:1), (2S,4R)-
• L-beta-hydroxyproline-HCl
• L-beta-hydroxyproline-Hydrochloride
• L-β-Homohydroxyproline hydrochloride
• (2S,4R)-4-Hydroxy-2-pyrrolidinylacetic acid hydrochloride
• A-Homohydroxyproline hydrochloride
• 336182-11-7
• AKOS016010584
• 2-[(2S,4R)-4-hydroxypyrrolidin-2-yl]acetic acid hydrochloride
• L-beta-Homohydroxyproline hydrochloride
• AS-48802
• 2-((2S,4R)-4-Hydroxypyrrolidin-2-yl)acetic acid HCl
• 2-((2S,4R)-4-Hydroxypyrrolidin-2-yl)aceticacidhydrochloride
• J-019274
• EN300-7424553
• L-beta-Homohydroxyproline hydrochloride, >=98.0% (TLC)
• FD10090
• YSPVOIKBQGMRKO-UYXJWNHNSA-N
• CS-WAA0246
• 2-[(2S,4R)-4-hydroxypyrrolidin-2-yl]acetic acid;hydrochloride
• L-
• DS-022063

• MDL： MFCD01862867
• Inchi： 1S/C6H11NO3.ClH/c8-5-1-4(7-3-5)2-6(9)10;/h4-5,7-8H,1-3H2,(H,9,10);1H/t4-,5+;/m0./s1
• InChI Key： YSPVOIKBQGMRKO-UYXJWNHNSA-N
• SMILES： Cl.O[C@H]1CN[C@H](CC(=O)O)C1

Computed Properties

• Exact Mass: 181.05100
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56000
• LogP: 0.31470

L-beta-Homohydroxyproline hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on L-beta-Homohydroxyproline hydrochloride

Comprehensive Overview of L-beta-Homohydroxyproline hydrochloride (CAS No. 336182-11-7): Properties, Applications, and Research Insights

L-beta-Homohydroxyproline hydrochloride (CAS No. 336182-11-7) is a specialized non-proteinogenic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, structurally related to hydroxyproline, features a unique homologated side chain, which enhances its utility in peptide synthesis and drug development. Its hydrochloride salt form improves solubility, making it particularly valuable for in vitro and in vivo studies.

Recent trends in peptide-based therapeutics have driven demand for modified amino acids like L-beta-Homohydroxyproline hydrochloride. Researchers are exploring its role in collagen stabilization, wound healing, and as a building block for bioactive peptides. The compound's ability to influence protein folding and cell signaling pathways aligns with current interests in precision medicine and targeted drug delivery systems.

From a synthetic perspective, CAS 336182-11-7 offers advantages in stereoselective synthesis due to its rigid pyrrolidine ring. Its chiral purity (>98% enantiomeric excess in commercial grades) makes it indispensable for developing peptidomimetics—a hot topic in AI-driven drug discovery platforms. Laboratories frequently search for "L-beta-Homohydroxyproline HCl solubility" or "336182-11-7 peptide coupling protocols," reflecting practical application needs.

In cosmeceutical applications, this compound shows promise for anti-aging formulations by promoting extracellular matrix synthesis. Studies suggest it may enhance hyaluronic acid production—a key focus area in dermatological research. These properties correlate with growing consumer searches for "amino acid-based skincare ingredients" and "science-backed anti-aging compounds."

Quality control of L-beta-Homohydroxyproline hydrochloride typically involves HPLC-UV analysis (≥97% purity) and mass spectrometry verification. Storage recommendations (-20°C, desiccated) address stability concerns frequently queried in laboratory forums. The compound's low cytotoxicity (IC50 >1mM in most cell lines) supports its use in cell culture studies—another trending research area.

Emerging applications include its incorporation into smart biomaterials for tissue engineering, particularly in 3D bioprinting scaffolds. This aligns with NIH roadmap priorities for regenerative medicine. Patent analyses reveal increasing claims involving CAS 336182-11-7 in drug-eluting implants and sustained-release formulations.

For researchers investigating metabolic pathways, this compound serves as a probe for proline metabolism studies—especially relevant to fibrosis research and connective tissue disorders. Such applications respond to frequent search queries about "hydroxyproline analogs in disease models" and "prolyl hydroxylase inhibitors."

The global market for specialty amino acids like L-beta-Homohydroxyproline hydrochloride is projected to grow at 6.8% CAGR (2023-2030), driven by biopharmaceutical innovation and nutraceutical development. Suppliers emphasize GMP-compliant manufacturing to meet FDA and EMA standards for pharmaceutical excipients.

Environmental considerations include green chemistry approaches to synthesize 336182-11-7, with recent literature highlighting enzymatic resolution methods that reduce organic solvent use. These advancements address ESG (Environmental, Social, and Governance) metrics increasingly valued in life science investments.

In analytical chemistry, LC-MS/MS methods have been validated for quantifying L-beta-Homohydroxyproline HCl in biological matrices—critical for pharmacokinetic studies. Method optimization tips are highly sought in research communities, particularly regarding ionization efficiency improvements.

Future directions may explore its potential in glycopeptide antibiotics modification or as a molecular scaffold for PROTACs (Proteolysis Targeting Chimeras)—cutting-edge areas in drug discovery. Such applications would leverage its structural rigidity and hydrogen bonding capacity.